Cas no 56894-67-8 (Benzoic acid, 2-(5-phenyl-2-oxazolyl)-, ethyl ester)
56894-67-8 structure
Product Name:Benzoic acid, 2-(5-phenyl-2-oxazolyl)-, ethyl ester
CAS No:56894-67-8
MF:C18H15NO3
MW:293.316604852676
CID:347508
Update Time:2024-01-28
Benzoic acid, 2-(5-phenyl-2-oxazolyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(5-phenyl-2-oxazolyl)-, ethyl ester
- ethyl 2-(5-phenyl-1,3-oxazol-2-yl)benzoate
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- Inchi: 1S/C18H15NO3/c1-2-21-18(20)15-11-7-6-10-14(15)17-19-12-16(22-17)13-8-4-3-5-9-13/h3-12H,2H2,1H3
- InChI Key: WPJKIGAIUAQCSL-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=CC=C1C1=NC=C(C2=CC=CC=C2)O1
Computed Properties
- Exact Mass: 293.10525
Experimental Properties
- Density: 1.171±0.06 g/cm3(Predicted)
- Boiling Point: 471.5±47.0 °C(Predicted)
- PSA: 52.33
- pka: -0.11±0.10(Predicted)
Benzoic acid, 2-(5-phenyl-2-oxazolyl)-, ethyl ester Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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